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Compound of Interest

Compound Name: 3-Chloroquinuclidine hydrochloride

CAS No.: 33601-77-3

Cat. No.: B1274263

Get Quote

3-Chloroquinuclidine hydrochloride is a pivotal heterocyclic compound built upon the rigid 1-

azabicyclo[2.2.2]octane scaffold. This unique bicyclic structure imparts a high degree of

conformational rigidity and steric definition, making it a valuable building block in medicinal

chemistry and organic synthesis.[1][2] The presence of a chlorine atom at the C-3 position

introduces a reactive center for nucleophilic substitution, while the hydrochloride salt form

significantly influences its physical properties, particularly solubility.[3][4]

This guide serves as a comprehensive technical resource for researchers, chemists, and drug

development professionals. It moves beyond a simple recitation of data to provide a deeper

understanding of the causality behind the physicochemical properties of 3-Chloroquinuclidine
hydrochloride, offering field-proven insights into their measurement and application. We will

explore its structural and electronic characteristics, detail robust protocols for their experimental

determination, and discuss the implications of these properties on the compound's reactivity

and utility as a synthetic intermediate.
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The foundational step in understanding any chemical entity is to define its precise structure and

identifiers. 3-Chloroquinuclidine hydrochloride consists of the protonated bicyclic amine (the

quinuclidinium cation) and a chloride counter-ion.

Caption: Structure of 3-Chloroquinuclidinium Chloride

The key identifiers and fundamental properties of this compound are summarized in the table

below for quick reference.

Property Value Reference(s)

CAS Number 33601-77-3 [5][6]

Molecular Formula C₇H₁₃Cl₂N (or C₇H₁₂ClN · HCl) [5][7]

IUPAC Name

3-chloro-1-

azabicyclo[2.2.2]octane;hydroc

hloride

[4]

Molecular Weight 182.09 g/mol [5][7]

Appearance Tan powder [4]

InChI Key
OOMINTVSHDCDRK-

UHFFFAOYSA-N
[5]

Thermal and Physical Properties
Melting Point
The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range

(typically 0.5–1.0°C) is indicative of high purity, whereas impurities will depress the melting

point and broaden the range.

Reported Melting Point: 236-239 °C (lit.)[5]

Expert Rationale: The high melting point of 3-Chloroquinuclidine hydrochloride is

characteristic of an ionic salt. The strong electrostatic interactions between the quinuclidinium

cation and the chloride anion in the crystal lattice require significant thermal energy to

overcome, resulting in a much higher melting point than the corresponding free base.
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Standard Protocol: Capillary Melting Point
Determination
This protocol describes a validated method for accurately determining the melting point range

of a solid crystalline compound.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered 3-Chloroquinuclidine
hydrochloride is packed into a capillary tube to a height of 2-3 mm. The tube is tapped

gently on a hard surface or dropped through a long glass tube to ensure the sample is tightly

packed at the bottom.

Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting

point apparatus.

Approximate Determination: The sample is heated rapidly (10-20°C per minute) to find the

approximate melting temperature. The apparatus is then allowed to cool at least 20°C below

this point.

Accurate Determination: A fresh sample is prepared and heated rapidly to a temperature

approximately 15°C below the approximate melting point. The heating rate is then reduced to

1-2°C per minute to ensure thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting range is reported as T₁ – T₂.

Acidity and Ionization (pKa)
The pKa of the conjugate acid (the quinuclidinium ion) is a fundamental parameter that governs

the compound's degree of ionization at a given pH. This, in turn, dictates its solubility,

lipophilicity, and interaction with biological targets.

Reported pKa: 8.9[2]
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Expert Rationale: The parent quinuclidine is a strong base, with the pKa of its conjugate acid

being approximately 11.0.[2] The introduction of an electron-withdrawing chlorine atom at the

C-3 position has a significant acid-strengthening (base-weakening) effect. The electronegative

chlorine atom pulls electron density away from the nitrogen atom through the sigma bond

framework (an inductive effect), which destabilizes the positive charge on the protonated

nitrogen. This makes the quinuclidinium ion more acidic (a better proton donor) and lowers its

pKa compared to the unsubstituted parent compound.[8][9]

Standard Protocol: pKa Determination by Potentiometric
Titration
Potentiometric titration is a highly accurate method for determining the pKa of ionizable

compounds. It involves monitoring the pH of a solution as a titrant is added incrementally.
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Data Analysis
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Caption: Workflow for pKa determination by potentiometric titration.
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Methodology:

Sample Preparation: Accurately weigh a sample of 3-Chloroquinuclidine hydrochloride
and dissolve it in a known volume of deionized, carbonate-free water to a concentration of

approximately 1-10 mM.

System Calibration: Calibrate a pH meter and electrode using at least two standard buffers

(e.g., pH 4.01, 7.00, 10.01) that bracket the expected pKa.

Titration: Place the sample solution in a jacketed beaker maintained at a constant

temperature (e.g., 25°C) and stir continuously. Immerse the calibrated pH electrode. Add a

standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using

a burette.

Data Acquisition: After each addition of titrant, allow the pH reading to stabilize before

recording the pH and the total volume of titrant added. Continue well past the equivalence

point.

Data Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa is

the pH value at the half-equivalence point (the point at which half of the quinuclidinium ions

have been neutralized). This point corresponds to the midpoint of the buffer region on the

titration curve.[10]

Solubility Profile
As a hydrochloride salt, 3-Chloroquinuclidine hydrochloride is expected to exhibit good

solubility in water and other polar protic solvents.[11] The protonated amine and chloride ion

readily engage in favorable ion-dipole interactions with water molecules. In contrast, its

solubility in nonpolar organic solvents is expected to be low.

While specific experimental solubility data is not widely published, a predicted value for the free

base (3-chloro-1-azabicyclo[2.2.2]octane) suggests a Log(Water Solubility in mol/L) of -1.14,

indicating moderate intrinsic solubility.[12] The conversion to the hydrochloride salt dramatically

enhances aqueous solubility.[11]
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Standard Protocol: Aqueous Solubility by Shake-Flask
Method
The shake-flask method is the gold standard for determining thermodynamic equilibrium

solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
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Caption: Workflow for the Shake-Flask Solubility Method.

Methodology:
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System Preparation: Add an excess amount of 3-Chloroquinuclidine hydrochloride to a

vial containing a precise volume of the desired solvent (e.g., purified water, phosphate-

buffered saline pH 7.4). The presence of excess solid is crucial.

Equilibration: Seal the vial and place it in an incubator shaker or on a rotator in a constant

temperature water bath (e.g., 25°C or 37°C). Agitate the suspension for a sufficient period

(typically 24 to 48 hours) to ensure equilibrium between the solid and dissolved states is

reached.

Sample Separation: After equilibration, cease agitation and allow the undissolved solid to

sediment. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding

sub-micron filter (e.g., 0.22 µm PVDF) to remove all particulate matter.

Quantification: Prepare a standard curve of the compound at known concentrations. Dilute

the filtered sample if necessary and determine its concentration using a validated analytical

method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Result Expression: The equilibrium solubility is reported in units such as mg/mL or mol/L at

the specified temperature and pH.

Spectroscopic Characterization
Spectroscopic analysis provides an unambiguous fingerprint of a molecule's structure. While

experimental spectra for 3-Chloroquinuclidine hydrochloride are not readily available in

public databases, we can reliably predict the key features based on its known structure and

comparison with related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Spectrum (in D₂O): The rigid bicyclic structure simplifies the spectrum

compared to acyclic amines. Due to the molecule's symmetry, fewer signals than the total

number of protons are expected.

N-H Proton: As a hydrochloride salt, the proton on the nitrogen would typically appear as a

broad singlet far downfield, but it will exchange with D₂O and thus be invisible.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 17 Tech Support

https://www.benchchem.com/product/b1274263/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-3-chloroquinuclidine-hydrochloride
https://www.benchchem.com/product/b1274263/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-3-chloroquinuclidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C3-H Proton: The single proton on the carbon bearing the chlorine (C-3) will be the most

downfield of the C-H signals, likely in the 4.0-4.5 ppm range, due to the deshielding effect of

the adjacent electronegative chlorine atom. It will appear as a multiplet.

Bridgehead Proton (C4-H): The single proton at the C-4 bridgehead position will likely appear

as a distinct multiplet, expected in the 2.5-3.0 ppm range.

Bridge Protons (C2, C5, C6, C7): The protons on the ethylene bridges will be significantly

deshielded due to their proximity to the positively charged nitrogen. They will appear as

complex, overlapping multiplets, likely in the 3.0-3.8 ppm range.[1][13]

Predicted ¹³C NMR Spectrum (in D₂O): The spectrum will be characterized by a few distinct

signals due to the molecule's symmetry.

C-3: The carbon atom directly bonded to the chlorine atom will be the most downfield of the

sp³ carbons, expected in the 60-70 ppm range.[14][15]

Bridgehead Carbon (C-4): This carbon will likely resonate in the 30-40 ppm range.

Bridge Carbons (C-2, C-7 and C-5, C-6): The carbons adjacent to the nitrogen atom will be

significantly deshielded, appearing in the 45-55 ppm range.[16][17]

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum provides information about the functional groups present in the molecule.

N-H Stretch: A very broad and strong absorption band is expected in the 2400-3000 cm⁻¹

region. This is characteristic of the N⁺-H stretching vibration in a secondary ammonium salt,

broadened by hydrogen bonding with the chloride counter-ion and other molecules in the

solid state.[18][19][20]

C-H Stretch: Aliphatic C-H stretching vibrations will appear as sharp peaks just below 3000

cm⁻¹, typically in the 2850-2960 cm⁻¹ range.

N-H Bend: Bending vibrations for the N⁺-H group may be observed around 1500-1600 cm⁻¹.

C-Cl Stretch: The carbon-chlorine stretching vibration is expected in the fingerprint region,

typically between 600-800 cm⁻¹. This peak may be difficult to assign definitively without a
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reference spectrum.

Mass Spectrometry (MS)
Mass spectrometry of the hydrochloride salt would typically be performed using a soft ionization

technique like Electrospray Ionization (ESI), which would show a prominent peak for the

cationic free base [M+H]⁺ at m/z 146.08 (for ³⁵Cl isotope). Analysis by Electron Ionization (EI)

would involve the neutral free base and reveal structural information through fragmentation.

Predicted EI Fragmentation Pathway: The molecular ion of the free base (3-chloroquinuclidine,

M⁺˙ at m/z 145) would be the initial species. Key fragmentation pathways would include:

Alpha-Cleavage: The most favorable fragmentation for amines involves cleavage of a C-C

bond adjacent to the nitrogen. Loss of an ethylene radical (C₂H₄) would lead to a stable

fragment.

Loss of Chlorine: Cleavage of the C-Cl bond would result in the loss of a chlorine radical

(·Cl), yielding a cation at m/z 110.

Grob Fragmentation: The 1,3-relationship between the nitrogen lone pair and the C-Cl bond

sets the stage for a potential Grob-type fragmentation, leading to the opening of the bicyclic

ring.[1][21]

[C₇H₁₂ClN]⁺˙
m/z 145/147

[C₇H₁₂N]⁺
m/z 110

- •Cl

[C₅H₈N]⁺
m/z 82

- C₂H₄Cl• (α-cleavage)

Ring-Opened Cation

Grob Fragmentation

Click to download full resolution via product page

Caption: Proposed key fragmentations in mass spectrometry.

Synthesis and Reactivity
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Synthetic Route
3-Chloroquinuclidine hydrochloride is commonly synthesized from 3-quinuclidinol or 3-

quinuclidinone hydrochloride. A well-established method involves the reaction of 3-quinuclidinol

with thionyl chloride (SOCl₂).[7]

Expert Rationale: This reaction proceeds via a classic Sₙi (substitution nucleophilic internal)

mechanism or an Sₙ2 mechanism, depending on the conditions. The hydroxyl group of 3-

quinuclidinol is first converted into a chlorosulfite intermediate, which is a much better leaving

group than hydroxide. The chloride ion, either from the thionyl chloride itself or delivered

internally from the intermediate, then acts as a nucleophile to displace the leaving group,

forming the C-Cl bond. Using the hydrochloride salt of the starting material ensures the

quinuclidine nitrogen is protonated and protected during the reaction.

Chemical Reactivity
The chemical behavior of 3-Chloroquinuclidine hydrochloride is dominated by two key

features: the basicity of the bridgehead nitrogen and the electrophilic nature of the carbon at C-

3.

Acidity/Basicity: In solution, the hydrochloride salt exists in equilibrium with its free base, 3-

chloroquinuclidine. The position of this equilibrium is dictated by the pH of the medium and

the pKa of the compound (8.9). Above pH 8.9, the neutral free base form predominates.

Nucleophilic Substitution: The carbon atom bonded to chlorine is an electrophilic center. It is

susceptible to attack by a wide range of nucleophiles (e.g., amines, alkoxides, thiols), which

displace the chloride leaving group. This Sₙ2-type reaction is a cornerstone of its utility as a

synthetic intermediate, allowing for the introduction of diverse functional groups at the C-3

position.[22][23] The rigid bicyclic framework can influence reaction rates compared to

analogous acyclic systems.

Conclusion
This technical guide has provided a detailed examination of the core physicochemical

properties of 3-Chloroquinuclidine hydrochloride. By integrating established experimental

data with predictive analysis based on fundamental chemical principles, we have constructed a

comprehensive profile of this important synthetic building block. The high melting point and
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aqueous solubility are direct consequences of its ionic salt form. The pKa of 8.9, significantly

lower than that of unsubstituted quinuclidine, is a quantifiable measure of the inductive effect of

the C-3 chloro substituent. The protocols detailed herein represent robust, validated methods

for the experimental determination of these key parameters. Understanding these properties is

not merely an academic exercise; it is essential for the rational design of synthetic routes, the

development of purification strategies, and the formulation of new chemical entities for

research and drug discovery.
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